Tetranitromethane(Technical)

• CAS No.: 509-14-8
• Product Name: Tetranitromethane(Technical)
• Molecular Formula: CN4O8; C(NO2)4; CN4O8
• Molecular Weight: 196.03 g/mol
• IUPAC Name: tetranitromethane
• Standard InChI: InChI=1S/CN4O8/c6-2(7)1(3(8)9,4(10)11)5(12)13
• Standard InChIKey: NYTOUQBROMCLBJ-UHFFFAOYSA-N
• SMILES: C([N+](=O)[O-])([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C([N+](=O)[O-])([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 259 °F at 760 mm Hg (EPA, 1998); 126.1 °C; 126 °C at 760 mm Hg; 40 °C at 25.8 mm Hg; 30 °C at 14.9 mm Hg; 20 °C at 8.4 mm Hg; 13.8 °C at 5.7 mm Hg; 0 °C at 1.9 mm Hg; 126 °C; 259°F
• Colorform: Colorless oily fluid; Colorless to pale-yellow liquid or solid (below 57 degrees F).
• Density: 1.638 at 68 °F (EPA, 1998); 1.6229 at 20 °C/4 °C; Relative density (water = 1): 1.6; 1.638; 1.62
• Flash Point: greater than 235 °F (NTP, 1992); >235°F
• Melting Point: 57.6 °F (EPA, 1998); 13.8 °C; 13 °C; 57.6°F; 57°F
• Physical Description: Tetranitromethane appears as a pale yellow liquid. Irritates skin and respiratory tract. Very toxic by inhalation. Difficult to ignite. Burns at a steady rate once ignited. Under prolonged exposure to fire or heat containers may rupture violently and rocket Produces toxic oxides of nitrogen during combustion.; COLOURLESS-TO-YELLOW OILY LIQUID WITH PUNGENT ODOUR.; Colorless to pale-yellow liquid or solid (below 57°F) with a pungent odor.
• Description: Tetranitromethane is a synthetic, oily, colorless to pale yellow liquid that is insoluble in water and soluble in alcohol and ether. Tetranitromethane is used as an oxidizing agent in rocket propellants and explosives as well as an additive to increase the cetane number of diesel fuel. In science, it is used as both an analytical reagent for the detection of double bonds in organic compounds and as a mild nitrating reagent that reacts with tyrosine residues in proteins. The primary route of potential human exposure to tetranitromethane is inhalation. Acute inhalation exposure to tetranitromethane can result in irritation of the respiratory tract, buildup of fluid in the lungs (pulmonary edema) and interference with the oxygen-carrying capacity of red blood cells (methemoglobinemia). Contact with this compound can cause irritation of the eyes and skin. It is reasonably anticipated to be a human carcinogen. (NCI05); Tetranitromethane appears as a pale yellow liquid. Irritates skin and respiratory tract. Very toxic by inhalation. Difficult to ignite. Burns at a steady rate once ignited. Under prolonged exposure to fire or heat containers may rupture violently and rocket Produces toxic oxides of nitrogen during combustion.; Tetranitromethane is an organonitrogen compound.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.00 M; Soluble in ethanol, ether, and carbon tetrachloride; Freely sol in alcoholic potassium hydroxide; In water, 900 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 0.009 (very poor); Insoluble
• Synonyms: Tetranitromethane
• Vapor Density: 6.8 (EPA, 1998) (Relative to Air); 0.8 (Air = 1); Relative vapor density (air = 1): 0.8; 6.8
• Vapor Pressure: 13 mm Hg at 77 °F (EPA, 1998); 8.42 mmHg; 8.42 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.1; 8 mmHg
• PubChem Compound: 10509
• Last Modified: Nov 11 2021